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Compound of Interest

Compound Name: Tricaprilin-d15

Cat. No.: B1473820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, and

scientific applications of deuterated Tricaprilin, with a specific focus on Tricaprilin-d15 as

requested. It is intended to serve as a resource for researchers, scientists, and drug

development professionals who require a stable isotope-labeled internal standard for the

quantitative analysis of Tricaprilin.

Introduction to Tricaprilin and its Deuterated
Analogs
Tricaprilin, also known as trioctanoin or glyceryl trioctanoate, is a medium-chain triglyceride

(MCT) composed of a glycerol backbone and three caprylic acid (octanoic acid) fatty acid

chains. It is under investigation as a ketogenic agent for various neurological conditions,

including Alzheimer's disease.

In bioanalytical studies, particularly pharmacokinetic (PK) and metabolism studies, the use of a

stable isotope-labeled internal standard is crucial for accurate and precise quantification of the

analyte of interest by mass spectrometry. Deuterated analogs of Tricaprilin, such as

Tricaprilin-d15, serve this purpose. These standards have the same chemical properties as

the unlabeled compound but a higher mass, allowing them to be distinguished by a mass
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spectrometer. This co-eluting, mass-differentiated standard helps to correct for variability in

sample preparation and instrument response.

It is important to note that while the query specified "Tricaprilin-d15," the most commonly

available and heavily deuterated form found in the market is Tricaprilin-d50. This guide will

address both to provide a comprehensive resource.

Commercial Suppliers and Availability
The primary commercial supplier identified for deuterated Tricaprilin is MedchemExpress. They

list both Tricaprilin-d15 and Tricaprilin-d50 in their product catalog, indicating their role as a

key source for these research compounds. While other major chemical suppliers such as

Toronto Research Chemicals, Santa Cruz Biotechnology, and Cayman Chemical are prominent

in the life sciences sector, their online catalogs did not readily list Tricaprilin-d15 or Tricaprilin-

d50 at the time of this review.

Table 1: Commercial Supplier Information for Deuterated Tricaprilin

Supplier
Product
Name(s)

Catalog
Number(s)

Availability Notes

MedchemExpres

s

Tricaprilin-d15

(Trioctanoin-d15)
HY-B1804S2 Inquire for quote

Listed as a

deuterated

analog of

Tricaprilin.

Tricaprilin-d50

(Trioctanoin-d50)
HY-B1804S1 Inquire for quote

The more heavily

deuterated and

commonly cited

version.

Note: Availability and catalog numbers are subject to change. It is recommended to contact the

supplier directly for the most current information.

Technical Data and Specifications
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A Certificate of Analysis (CoA) provides critical information regarding the quality and purity of a

chemical standard. While a specific CoA for Tricaprilin-d15 or -d50 was not publicly available,

a representative CoA for the non-deuterated Tricaprilin from MedchemExpress provides an

example of the expected quality control parameters.

Table 2: Representative Technical Specifications for Tricaprilin (based on non-deuterated CoA)

Parameter Specification

Appearance Colorless to light yellow liquid

Purity (by NMR) ≥98.0%

Molecular Formula C₂₇H₅₀O₆

Molecular Weight 470.69 g/mol

Storage -20°C (3 years)

For deuterated standards, the CoA would additionally include crucial information such as:

Isotopic Purity/Enrichment: The percentage of the deuterated form relative to the unlabeled

and other isotopic variants.

Deuterium Incorporation: The number and location of deuterium atoms in the molecule.

Researchers should always request a lot-specific Certificate of Analysis from the supplier

before use to ensure the quality and suitability of the standard for their experiments.

Synthesis of Deuterated Tricaprilin
The synthesis of deuterated triglycerides like Tricaprilin-d15 or -d50 is a multi-step process

that is not typically performed in a standard research laboratory. The general approach involves

the use of deuterated precursors. One common method is the esterification of glycerol with

deuterated caprylic acid (octanoic acid-d15 or a more heavily deuterated variant). The

deuterated fatty acid itself can be synthesized through various organic chemistry techniques,

often involving H/D exchange reactions on the hydrocarbon chain.

A generalized workflow for the synthesis is outlined below:
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Synthesis of Deuterated Precursor
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Chromatography
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Caption: Generalized synthesis workflow for Tricaprilin-d15.

Experimental Protocols: Application in Bioanalysis
Deuterated Tricaprilin is an essential tool for the quantitative analysis of Tricaprilin in biological

matrices such as plasma, serum, or tissue homogenates using liquid chromatography-tandem

mass spectrometry (LC-MS/MS). The following provides a detailed, representative

experimental protocol.

Sample Preparation: Protein Precipitation
Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample (calibration

standard, quality control sample, or unknown sample).

Internal Standard Spiking: Add 10 µL of the Tricaprilin-d15 working solution (concentration

to be optimized based on instrument sensitivity, e.g., 100 ng/mL in methanol) to each tube.

Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.

Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein

precipitation.

Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.
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Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS

analysis.

Liquid Chromatography (LC) Parameters
Table 3: Representative LC Parameters

Parameter Condition

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient

Start at 5% B, ramp to 95% B over 5 minutes,

hold for 2 minutes, return to initial conditions

and equilibrate for 3 minutes.

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Tandem Mass Spectrometry (MS/MS) Parameters
Detection is performed on a triple quadrupole mass spectrometer using electrospray ionization

(ESI) in positive ion mode. Multiple Reaction Monitoring (MRM) is used for quantification.

Table 4: Representative MS/MS Parameters
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Parameter Tricaprilin Tricaprilin-d15

Precursor Ion (Q1) m/z of [M+NH₄]⁺ or [M+Na]⁺
m/z of deuterated [M+NH₄]⁺ or

[M+Na]⁺

Product Ion (Q3) Specific fragment ion
Corresponding fragment ion of

the deuterated precursor

Collision Energy To be optimized To be optimized

Dwell Time 100 ms 100 ms

Note: The exact m/z values for precursor and product ions will depend on the ionization adduct

and the specific fragmentation pattern of Tricaprilin, which should be determined

experimentally.

The workflow for a typical bioanalytical experiment is depicted below:
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Plasma Sample
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Caption: Experimental workflow for Tricaprilin quantification.

Signaling Pathways and Logical Relationships
Tricaprilin is investigated for its potential to induce ketosis, providing an alternative energy

source for the brain. The metabolic pathway from Tricaprilin to ketone bodies is a key area of

study.
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Caption: Metabolic pathway of Tricaprilin to ketone bodies.
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Conclusion
Tricaprilin-d15 and its more heavily deuterated analog, Tricaprilin-d50, are essential tools for

the accurate quantification of Tricaprilin in preclinical and clinical research. MedchemExpress is

a key commercial supplier for these stable isotope-labeled standards. The provided

experimental protocols and diagrams offer a foundational framework for researchers to develop

and implement robust bioanalytical methods for their studies. It is imperative to obtain a lot-

specific Certificate of Analysis to ensure the quality and isotopic purity of the standard before its

use in quantitative assays.

To cite this document: BenchChem. [A Technical Guide to Tricaprilin-d15: Commercial
Availability and Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1473820#commercial-suppliers-and-availability-of-
tricaprilin-d15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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